Cas no 857540-43-3 (4-(Pyridin-4-yl)aminobenzoic Acid Hydrochloride)

• Product Name: 4-(Pyridin-4-yl)aminobenzoic Acid Hydrochloride
• CAS No: 857540-43-3
• CID: 4660826
• Update Time: 2025-06-13

4-(Pyridin-4-yl)aminobenzoic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Pyridin-4-yl)aminobenzoic Acid Hydrochloride

Additional information on 4-(Pyridin-4-yl)aminobenzoic Acid Hydrochloride

4-(Pyridin-4-yl)aminobenzoic Acid Hydrochloride (CAS No. 857540-43-3): An Overview of Its Structure, Properties, and Applications

4-(Pyridin-4-yl)aminobenzoic Acid Hydrochloride (CAS No. 857540-43-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This article provides a comprehensive overview of its chemical structure, physical properties, and potential applications, drawing on the latest research findings to ensure accuracy and relevance.

Chemical Structure and Synthesis: 4-(Pyridin-4-yl)aminobenzoic Acid Hydrochloride is a derivative of benzoic acid with a pyridine ring attached to the amino group. The compound can be synthesized through various methods, including the reaction of 4-aminobenzoic acid with 4-chloropyridine hydrochloride in the presence of a base such as sodium hydride. The resulting product is then treated with hydrochloric acid to form the hydrochloride salt. The molecular formula of 4-(Pyridin-4-yl)aminobenzoic Acid Hydrochloride is C₁₂H₁₂N₂O₂·HCl, and its molecular weight is approximately 260.70 g/mol.

Physical Properties: 4-(Pyridin-4-yl)aminobenzoic Acid Hydrochloride is a white to off-white crystalline solid with a melting point ranging from 230 to 235°C. It is highly soluble in water and polar organic solvents such as methanol and ethanol, but insoluble in non-polar solvents like hexane. The compound exhibits strong acidic properties due to the presence of the carboxylic acid group and the hydrochloride salt, making it useful in various chemical reactions and analytical techniques.

Spectroscopic Analysis: The spectroscopic properties of 4-(Pyridin-4-yl)aminobenzoic Acid Hydrochloride have been extensively studied using techniques such as infrared (IR), nuclear magnetic resonance (NMR), and mass spectrometry (MS). IR spectroscopy reveals characteristic peaks at around 1680 cm^-1 for the carbonyl group and 3300 cm^-1 for the N-H bond. ¹H NMR spectra show signals for aromatic protons at around 7.0-8.5 ppm, while ¹³C NMR spectra display resonances for the aromatic carbons at approximately 120-160 ppm. Mass spectrometry confirms the molecular ion peak at m/z 261, corresponding to the molecular weight of the compound.

Biological Activity: Recent studies have highlighted the potential biological activities of 4-(Pyridin-4-yl)aminobenzoic Acid Hydrochloride. For instance, it has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, preliminary research suggests that this compound may have antiproliferative effects on certain cancer cell lines, making it a promising candidate for further investigation in oncology.

Clinical Applications: While still in the early stages of development, 4-(Pyridin-4-yl)aminobenzoic Acid Hydrochloride has shown potential in several therapeutic areas. Its anti-inflammatory properties make it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Moreover, its antiproliferative effects suggest possible applications in cancer therapy, particularly in combination with other chemotherapeutic agents to enhance treatment efficacy.

Toxicology and Safety: Toxicological studies on 4-(Pyridin-4-yl)aminobenzoic Acid Hydrochloride are ongoing to ensure its safety for human use. Preliminary data indicate that it has low toxicity at therapeutic doses, but further research is needed to fully understand its long-term effects and potential side effects. It is important for researchers and clinicians to adhere to established safety guidelines when handling this compound.

Synthesis and Production: The synthesis of 4-(Pyridin-4-yl)aminobenzoic Acid Hydrochloride can be optimized using various methodologies to improve yield and purity. Recent advancements in green chemistry have led to more environmentally friendly synthetic routes that minimize waste and reduce energy consumption. These developments are crucial for ensuring sustainable production practices in the pharmaceutical industry.

FUTURE DIRECTIONS: The future research on 4-(Pyridin-4-yl)aminobenzoic Acid Hydrochloride is likely to focus on elucidating its mechanism of action at a molecular level, exploring its potential as a lead compound for drug development, and conducting more extensive clinical trials to evaluate its efficacy and safety in human subjects. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be essential for advancing this promising compound towards clinical use.